Cas no 1860028-19-8 (3-methylthietan-3-amine;hydrochloride)

• Product Name: 3-methylthietan-3-amine;hydrochloride
• CAS No: 1860028-19-8
• MF: C₄H₁₀ClNS
• MW: 139.64689874649
• MDL: MFCD29060172
• CID: 4624576
• PubChem ID: 122170268
• Update Time: 2025-06-30

3-methylthietan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methylthietan-3-amine hydrochloride
• 3-Methylthietan-3-amine HCl
• 3-methylthietan-3-amine;hydrochloride
• SB18544
• P16047
• MFCD29060172
• AKOS030628576
• 1860028-19-8
• AS-53075
• CS-0045441
• EN300-7389506
• SCHEMBL19900745
• 3-methylthietan-3-aminehydrochloride

• MDL： MFCD29060172
• Inchi： 1S/C4H9NS.ClH/c1-4(5)2-6-3-4;/h2-3,5H2,1H3;1H
• InChI Key： YPXJZASXSPMXKI-UHFFFAOYSA-N
• SMILES： Cl.S1CC(C)(C1)N

Computed Properties

• Exact Mass: 139.0222482g/mol
• Monoisotopic Mass: 139.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3

Additional information on 3-methylthietan-3-amine;hydrochloride

Introduction to 3-Methylthietan-3-amine Hydrochloride (CAS No. 1860028-19-8)

3-Methylthietan-3-amine hydrochloride (CAS No. 1860028-19-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, characterized by its distinct thietane ring structure and a methyl-substituted amine group, offers a range of potential applications in the development of novel drugs and therapeutic agents.

The thietane ring, a five-membered heterocyclic compound containing sulfur, is known for its stability and unique chemical properties. The presence of the 3-methylthietan-3-amine moiety imparts additional reactivity and functional versatility to the molecule. The hydrochloride salt form enhances its solubility in aqueous media, making it more suitable for various biochemical and pharmaceutical applications.

Recent studies have highlighted the potential of 3-methylthietan-3-amine hydrochloride in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of novel antibiotics. The thietane ring structure provides a scaffold that can be modified to enhance its antibacterial properties while maintaining low toxicity profiles.

In addition to its antibacterial potential, 3-methylthietan-3-amine hydrochloride has been explored for its role in modulating specific biological pathways. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can act as a selective inhibitor of certain enzymes involved in inflammatory responses. This property makes it a valuable tool in the study of inflammatory diseases and the development of anti-inflammatory drugs.

The synthesis of 3-methylthietan-3-amine hydrochloride involves several well-established organic reactions. One common synthetic route involves the cyclization of a suitable precursor followed by N-methylation and subsequent conversion to the hydrochloride salt. The synthetic process is highly reproducible and can be scaled up for industrial production, ensuring a consistent supply for research and development purposes.

The physicochemical properties of 3-methylthietan-3-amine hydrochloride, including its melting point, solubility, and stability, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its high solubility in water and polar organic solvents makes it an ideal candidate for formulation into drug delivery systems.

In terms of safety and handling, 3-methylthietan-3-amine hydrochloride is generally considered safe when appropriate precautions are taken. However, as with any chemical compound, it is essential to follow standard laboratory safety protocols to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and properly disposing of waste materials.

The potential applications of 3-methylthietan-3-amine hydrochloride extend beyond pharmaceuticals. In materials science, this compound has been investigated for its use in the synthesis of advanced polymers and coatings. The thietane ring provides a robust backbone that can be functionalized with various groups to tailor the properties of the final material. This versatility makes it an attractive candidate for developing new materials with enhanced mechanical strength, thermal stability, and chemical resistance.

In conclusion, 3-methylthietan-3-amine hydrochloride (CAS No. 1860028-19-8) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.